molecular formula C13H11ClF3NS B8486028 5-(1-Chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole CAS No. 805237-76-7

5-(1-Chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole

Cat. No.: B8486028
CAS No.: 805237-76-7
M. Wt: 305.75 g/mol
InChI Key: BPQNEPAKOBEZCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1-Chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole is a useful research compound. Its molecular formula is C13H11ClF3NS and its molecular weight is 305.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

805237-76-7

Molecular Formula

C13H11ClF3NS

Molecular Weight

305.75 g/mol

IUPAC Name

5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole

InChI

InChI=1S/C13H11ClF3NS/c1-7(14)11-8(2)18-12(19-11)9-3-5-10(6-4-9)13(15,16)17/h3-7H,1-2H3

InChI Key

BPQNEPAKOBEZCX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)C(C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [rac]-1-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethanol (200 mg, 0.7 mmol; PCT Int. Appl. (2002), WO 02/062774 A1) in dichloromethane (2 ml) was added thionyl chloride (0.1 ml, 1.4 mmol) at −10° C. The cooling bath was removed after 10 min and stirring was continued for 30 min. The solvent was removed under reduced pressure and the residue dried under vacuo to give 220 mg (0.7 mmol, quant.) of the title compound as yellow solid which was used in the next step without further purification.
Name
[rac]-1-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethanol
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
0.1 mL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

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